![molecular formula C13H14N2O3 B5182196 N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide](/img/structure/B5182196.png)
N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide (NCCH) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NCCH is a yellow crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.
Mechanism of Action
N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide inhibits the activity of enzymes and receptors by binding to them and preventing their normal function. This can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the activity of various enzymes and receptors, including but not limited to, acetylcholinesterase, carbonic anhydrase, and dopamine receptors. This inhibition can lead to various effects such as decreased neurotransmitter release, altered ion channel activity, and decreased enzyme activity.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide in lab experiments is its ability to selectively inhibit certain enzymes and receptors, allowing for more specific studies. However, its limitations include its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for the use of N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide in scientific research. One potential application is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound could be used in the development of new pesticides and herbicides due to its ability to inhibit certain enzymes in plants and insects. Further studies are needed to fully understand the potential applications of this compound in various fields.
Synthesis Methods
The synthesis of N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide involves the reaction between 3-nitrobenzoyl chloride and cyclohexenylamine in the presence of a base such as triethylamine. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified by recrystallization or column chromatography.
Scientific Research Applications
N-(3-nitrophenyl)-3-cyclohexene-1-carboxamide has been widely used as a reagent in organic synthesis, specifically in the synthesis of various heterocyclic compounds. It has also shown potential in the development of new drugs due to its ability to inhibit certain enzymes and receptors.
properties
IUPAC Name |
N-(3-nitrophenyl)cyclohex-3-ene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3/c16-13(10-5-2-1-3-6-10)14-11-7-4-8-12(9-11)15(17)18/h1-2,4,7-10H,3,5-6H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFAIKPNQWLSOCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.